Cas no 2097862-02-5 (N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide)

• Product Name: N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide
• CAS No: 2097862-02-5
• MF: C₁₁H₁₅N₅O₄S
• MW: 313.332900285721
• CID: 5468762
• Update Time: 2025-05-30

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide
• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrrolidine-1-sulfonamide

• Inchi： 1S/C11H15N5O4S/c1-8-6-9(14-19-8)11-13-10(20-15-11)7-12-21(17,18)16-4-2-3-5-16/h6,12H,2-5,7H2,1H3
• InChI Key： FSAAAYXVRWQUTE-UHFFFAOYSA-N
• SMILES： S(NCC1=NC(C2C=C(C)ON=2)=NO1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 313.08447515 g/mol
• Monoisotopic Mass: 313.08447515 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 313.34
• XLogP3: 0
• Topological Polar Surface Area: 123

Additional information on N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide

Comprehensive Overview of N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide (CAS No. 2097862-02-5)

The compound N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide (CAS No. 2097862-02-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,4-oxadiazole and pyrrolidine-sulfonamide moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its ability to interact with enzymes and receptors involved in critical cellular processes.

In recent years, the demand for novel heterocyclic compounds like N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide has surged due to their versatility in drug design. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and bioisosteric properties, often serving as a replacement for carboxylic acids or esters in pharmacophores. This structural adaptability aligns with current trends in fragment-based drug discovery, where researchers seek to optimize molecular interactions with minimal side effects.

The pyrrolidine-sulfonamide moiety in this compound further enhances its pharmacological profile. Sulfonamides are renowned for their broad-spectrum bioactivity, including antimicrobial, anti-inflammatory, and anticancer effects. When combined with the 1,2,4-oxadiazole scaffold, this molecule exhibits improved pharmacokinetic properties, such as enhanced solubility and membrane permeability. These attributes are critical in addressing modern challenges like drug resistance and poor bioavailability, which are frequently searched topics in pharmaceutical forums and academic databases.

Another area of interest is the compound's potential role in targeting G protein-coupled receptors (GPCRs) and kinases, both of which are hot topics in precision medicine. GPCRs, for instance, are involved in nearly 34% of FDA-approved drugs, making them a prime focus for researchers. The structural complexity of N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide suggests it could serve as a scaffold for developing selective GPCR modulators, a niche that has seen exponential growth in patent filings and publications.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions, including cyclization and sulfonylation, which are frequently discussed in organic chemistry communities. The 5-methyl-1,2-oxazol-3-yl group introduces steric and electronic effects that can influence the compound's reactivity and binding affinity. Such details are invaluable to chemists exploring structure-activity relationships (SAR) and seeking to optimize lead compounds for clinical trials.

In conclusion, N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidine-1-sulfonamide (CAS No. 2097862-02-5) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its multifaceted applications, from GPCR modulation to kinase inhibition, position it as a molecule of high interest in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics.